4-(Methanesulfonyl)-3-methoxyphenol

• CAS RN: 648905-03-7
• Molecular Formula: C8H10O4S
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 3-methoxy-4-methylsulfonylphenol
• InChI: InChI=1S/C8H10O4S/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5,9H,1-2H3
• InChI Key: AKAAGJRSQFZGMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)O)S(=O)(=O)C

Description

4-(Methanesulfonyl)-3-methoxyphenol is a useful research compound. Its molecular formula is C8H10O4S and its molecular weight is 202.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4-benzyloxy-1-methanesulfonyl-2-methoxy-benzene (5.57 g, 19.09 mmol) in MeOH (200 mL), under N2, and add 5% Pd—C (900 mg). Evacuate the reaction vessel and flush with hydrogen gas (3 times). Stir the reaction mixture at room temperature for 3 hours, under 1 atmosphere of hydrogen gas. Filter, concentrate, and purify the reaction mixture by flash column chromatography (silica gel, 30-60% of EtOAc/hexane) to give 3.24 g of 4-methanesulfonyl-3-methoxy-phenol (100%).